1-(3,5-Dichloropyridin-2-YL)ethanone
Cat. No. B1592298
M. Wt: 190.02 g/mol
InChI Key: FDBXTZVAEKVARE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09434684B2
Procedure details
To 5.00 g of 1-(3,5-dichloropyridin-2-yl)ethanone in 75 ml of tetrahydrofuran, 9.94 g of trimethylphenylammonium tribromide was added, and the mixture was stirred at room temperature for 16 hours. After completion of the reaction, the precipitated solid was filtered off through celite, and the solvent was evaporated under reduced pressure. The resulting residue was purified by silica gel column chromatography using ethyl acetate-hexane (with a gradient of from 5:95 to 15:85) as the eluent to obtain 6.64 g of the desired product as a brown oil.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:3]([C:9](=[O:11])[CH3:10])=[N:4][CH:5]=[C:6]([Cl:8])[CH:7]=1.[Br-:12].[Br-].[Br-].C[N+](C)(C)C1C=CC=CC=1.C[N+](C1C=CC=CC=1)(C)C.C[N+](C1C=CC=CC=1)(C)C>O1CCCC1>[Br:12][CH2:10][C:9]([C:3]1[C:2]([Cl:1])=[CH:7][C:6]([Cl:8])=[CH:5][N:4]=1)=[O:11] |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
|
5 g
|
|
Type
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reactant
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|
Smiles
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ClC=1C(=NC=C(C1)Cl)C(C)=O
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Name
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|
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Quantity
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9.94 g
|
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Type
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reactant
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Smiles
|
[Br-].[Br-].[Br-].C[N+](C1=CC=CC=C1)(C)C.C[N+](C)(C)C1=CC=CC=C1.C[N+](C)(C)C1=CC=CC=C1
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|
Name
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|
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Quantity
|
75 mL
|
|
Type
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solvent
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Smiles
|
O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the mixture was stirred at room temperature for 16 hours
|
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitated solid was filtered off through celite
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The resulting residue was purified by silica gel column chromatography
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
|
|
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Type
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product
|
|
Smiles
|
BrCC(=O)C1=NC=C(C=C1Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.64 g | |
| YIELD: CALCULATEDPERCENTYIELD | 161.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
